Cas no 90853-19-3 (N-[2-(dimethylamino)ethyl]alanine)

• Product Name: N-[2-(dimethylamino)ethyl]alanine
• CAS No: 90853-19-3
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 1956082
• PubChem ID: 56141
• Update Time: 2025-04-21

N-[2-(dimethylamino)ethyl]alanine Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)ethyl]alanine
• N-(2-(DIMETHYLAMINO)ETHYL)ALANINE
• 90853-19-3
• DTXSID60920114

• Inchi： 1S/C7H16N2O2/c1-6(7(10)11)8-4-5-9(2)3/h6,8H,4-5H2,1-3H3,(H,10,11)
• InChI Key： ZJRBCSQZUOKNIQ-UHFFFAOYSA-N
• SMILES： OC(C(C)NCCN(C)C)=O

Computed Properties

• Exact Mass: 160.121
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: -2.4

Experimental Properties

• Density: 1.032
• Boiling Point: 256.9°C at 760 mmHg
• Flash Point: 109.2°C
• Refractive Index: 1.47